Cas no 1781203-03-9 (1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine
• CAS No: 1781203-03-9
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5760114
• PubChem ID: 105424296
• Update Time: 2025-06-15

1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1781203-03-9
• [1-(2-bromo-4,5-dimethoxyphenyl)cyclopropyl]methanamine
• EN300-1895974
• 1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine

• Inchi： 1S/C12H16BrNO2/c1-15-10-5-8(12(7-14)3-4-12)9(13)6-11(10)16-2/h5-6H,3-4,7,14H2,1-2H3
• InChI Key： ZIORADDWABGGIY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CN)CC1)OC)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine

Introduction to 1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine (CAS No. 1781203-03-9)

1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine, with the chemical identifier CAS No. 1781203-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropyl group and a phenyl ring substituted with bromine and methoxy groups. The combination of these structural features makes it a promising candidate for further investigation in various biochemical pathways.

The< strong> cyclopropylmethanamine moiety in the molecular structure of this compound is particularly noteworthy due to its potential role as a bioisostere for other nitrogen-containing heterocycles. Bioisosteres are molecules that have similar physical and chemical properties but differ in their atomic composition, often leading to altered biological activity. The cyclopropyl group, in particular, has been extensively studied for its ability to influence metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The< strong> 2-bromo-4,5-dimethoxyphenyl substituent on the phenyl ring of this compound suggests potential interactions with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and neurodegenerative diseases. The bromine atom, in particular, can enhance binding affinity through halogen bonding interactions, a phenomenon that has been leveraged in the design of many successful pharmaceuticals.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic properties. The< strong> dimethoxyphenyl group in this compound not only contributes to its pharmacological profile but also influences its solubility and metabolic pathways. These factors are critical in determining the overall efficacy and safety of a drug candidate.

The synthesis of< strong> 1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methodologies ensure high yields and purity, which are essential for subsequent biological evaluation.

Evaluation of the pharmacological potential of this compound has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with various biological targets, including enzymes and receptors relevant to CNS disorders. These findings have prompted further investigation into its potential as a lead compound for drug development.

The< strong>CAS No. 1781203-03-9 registry number ensures that researchers worldwide can accurately identify and reference this compound in their studies. This standardized classification is crucial for maintaining consistency in scientific literature and facilitating collaboration across different research groups.

In conclusion, 1-(2-bromo-4,5-dimethoxyphenyl)cyclopropylmethanamine represents a significant advancement in the quest for novel therapeutic agents targeting CNS disorders. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery of next-generation pharmaceuticals.